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Compound of Interest

Compound Name: 2-Methyl-6-nitrophenol

Cat. No.: B087177

Application Notes and Protocols: 2-Methyl-6-
nitrophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Methyl-6-nitrophenol is a chemical compound with the formula C7H7NOs.[1][2]
It is a yellow crystalline solid.[2] Due to its hazardous properties, strict adherence to safety
protocols during handling and storage is imperative. These application notes provide detailed
procedures for the safe use of 2-Methyl-6-nitrophenol in a laboratory setting.

Compound Identification and Properties

Proper identification and understanding of the physicochemical properties of 2-Methyl-6-
nitrophenol are crucial for safe handling.
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Identifier Value
IUPAC Name 2-methyl-6-nitrophenol[1]
CAS Number 13073-29-5[1][3][4]

Molecular Formula

C7H7NO3[1][2][3]

Molecular Weight 153.14 g/mol [1]

Appearance Yellow crystalline solid[2]

Melting Point 70°C[3]

Boiling Point 235.8 £ 20.0 °C at 760 mmHg[3]
Flash Point 104.0 + 10.2 °C[3]

Solubility Slightly soluble (1.7 g/L at 25°C)[2]
LogP 2.17[3]

Hazard Identification and Safety Precautions

2-Methyl-6-nitrophenol is classified as a hazardous substance. The following table

summarizes its GHS classifications and associated hazards.

Hazard Class

Hazard Statement

Acute toxicity, oral (Category 4)

H302: Harmful if swallowed[1]

Skin irritation (Category 2)

H315: Causes skin irritation[1]

Serious eye damage (Category 1)

H318: Causes serious eye damage[1]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation

H335: May cause respiratory irritation[1]

Pictograms:

Danger
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Precautionary Statements:

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[5]
P264 Wash skin thoroughly after handling.[5]
Do not eat, drink or smoke when using this
P270
product.[5]
pP271 Use only outdoors or in a well-ventilated area.[5]
280 Wear protective gloves/ eye protection/ face
protection.[5]
P301+P317 IF SWALLOWED: Get medical help.
P302+P352 IF ON SKIN: Wash with plenty of water.[5]
IF INHALED: Remove person to fresh air and
P304+P340 _
keep comfortable for breathing.[5]
IF IN EYES: Immediately rinse with water for
P305+P354+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[5]
P405 Store locked up.[5]
Dispose of contents/container to an approved
P501

waste disposal plant.[5]

Experimental Protocols

3.1. General Handling and Use Protocol

This protocol outlines the general procedure for handling 2-Methyl-6-nitrophenol in a

laboratory setting.
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Materials:

2-Methyl-6-nitrophenol
e Chemical fume hood

o Personal Protective Equipment (PPE): safety goggles with side-shields, chemical-resistant
gloves (e.qg., nitrile), lab coat

e Spatula

» Weighing paper

o Appropriate glassware

e Solvent (as required by the specific experiment)
Procedure:

» Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Don all
required PPE.

» Dispensing:

o Perform all manipulations of solid 2-Methyl-6-nitrophenol within the fume hood to avoid
inhalation of dust.[3]

o Use a clean spatula and weighing paper to measure the desired amount of the compound.
o Avoid generating dust during transfer.
» Dissolution (if applicable):

o Add the weighed 2-Methyl-6-nitrophenol to the appropriate glassware inside the fume
hood.

o Slowly add the desired solvent while stirring to dissolve the compound.

e Reaction:
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o Conduct the experiment within the fume hood.

o Keep the reaction vessel closed or covered to the extent possible.

e Post-Handling:

o Thoroughly clean all glassware and equipment that came into contact with the compound.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[5]

o Remove and properly dispose of contaminated gloves.[5]
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General Handling Workflow for 2-Methyl-6-nitrophenol
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3.2. Storage Protocol

Proper storage is critical to maintain the stability of 2-Methyl-6-nitrophenol and to prevent
accidental exposure.

Procedure:
o Container: Store in the original, tightly closed container.[3]
e Location:
o Store in a cool, dry, well-ventilated area.[6]
o Keep away from heat, flames, and sparks.[3]
o Store in a locked cabinet or an area with restricted access.
e Incompatibilities:
o Store away from strong oxidizing agents.[3]

o Labeling: Ensure the container is clearly labeled with the compound name and all relevant
hazard warnings.

3.3. Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.
3.3.1. Spill Cleanup Protocol
Materials:
 Spill kit containing:
o Inert absorbent material (e.g., sand, vermiculite)[6]
o Sealable plastic bags or containers for waste

o Appropriate PPE (respirator, gloves, goggles, lab coat)
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o Broom and dustpan or other tools for collection
Procedure:
o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
» Contain:
o Wearing appropriate PPE, prevent the spread of the spill.
o For solid spills, carefully sweep up the material to avoid creating dust.[5]
o For solutions, cover with an inert absorbent material.[6]
e Collect:
o Carefully collect the spilled material and absorbent into a sealable container.[6]
e Clean:
o Clean the spill area with soap and water.
e Dispose:
o Label the waste container as hazardous waste.

o Dispose of the waste in accordance with local, state, and federal regulations.

Contain Spill Collect Waste into Dispose of as .
@—b(Evacuate AreaHDon Appropriate PPEHSweep or Absorb) Sealable ComameHCIean Sp"lAreaHHazardous Waste Spill Managed

Click to download full resolution via product page

Spill Response Workflow

3.3.2. First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[3][7]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[3][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3][7]

Waste Disposal

All waste containing 2-Methyl-6-nitrophenol must be treated as hazardous waste.
Procedure:

e Segregation: Collect all waste (solid, liquid, and contaminated materials) in a designated,
properly labeled, and sealed hazardous waste container.

o Storage: Store the waste container in a designated secondary containment area.

» Disposal: Arrange for disposal through your institution's environmental health and safety
office, following all local, state, and federal regulations. Do not dispose of down the drain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for 2-Methyl-6-
nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
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methyl-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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